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Compound of Interest

Compound Name:
3-(Trifluoromethoxy)benzyl

chloride

Cat. No.: B1590036 Get Quote

An In-Depth Technical Guide to 3-
(Trifluoromethoxy)benzyl chloride
Introduction: A Versatile Fluorinated Building Block
In the landscape of modern synthetic chemistry, fluorinated intermediates are indispensable

tools for tailoring the physicochemical properties of target molecules. Among these, 3-
(Trifluoromethoxy)benzyl chloride (CAS No. 89807-43-2) has emerged as a crucial and

highly versatile building block. Its unique molecular architecture, featuring a reactive benzyl

chloride moiety and a lipophilic, electron-withdrawing trifluoromethoxy group, provides chemists

and drug development professionals with a powerful reagent for introducing these desirable

properties into a wide range of molecular scaffolds.

This guide offers an in-depth exploration of the core physical and chemical properties of 3-
(Trifluoromethoxy)benzyl chloride, its synthesis, reactivity, and key applications, with a focus

on providing practical insights for researchers in the pharmaceutical, agrochemical, and fine

chemical industries.

Section 1: Core Properties and Specifications
A comprehensive understanding of a reagent's physical and chemical properties is fundamental

to its effective and safe utilization in research and development.
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Physicochemical Data Summary
The essential properties of 3-(Trifluoromethoxy)benzyl chloride are summarized in the table

below. This data provides the foundational knowledge required for handling, reaction setup,

and purification.

Property Value Source(s)

CAS Number 89807-43-2 [1][2][3]

Molecular Formula C₈H₆ClF₃O [1][2][3]

Molecular Weight 210.58 g/mol [1]

Synonyms

1-(Chloromethyl)-3-

(trifluoromethoxy)benzene; 3-

(Chloromethyl)phenyl

trifluoromethyl ether

[2][3]

Appearance Colorless to yellow liquid

Boiling Point 189.4 ± 35.0 °C (Predicted) [2]

Solubility

Insoluble in water; Soluble in

common organic solvents

(e.g., ethanol, chloroform)

Purity Typically ≥ 98.0%

Structural and Reactivity Insights
The utility of 3-(Trifluoromethoxy)benzyl chloride stems directly from its two key functional

components:

The Benzyl Chloride Moiety: This group renders the benzylic carbon highly electrophilic,

making it susceptible to nucleophilic attack. This is the primary site of reactivity, positioning

the compound as an effective benzylating agent for a wide array of nucleophiles, including

amines, alcohols, thiols, and carbanions.
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The 3-(Trifluoromethoxy) Group: Positioned at the meta position, the -OCF₃ group exerts a

significant influence on the molecule's properties. It is strongly electron-withdrawing, which

can modulate the reactivity of the benzyl chloride. Furthermore, the trifluoromethoxy group is

highly lipophilic, a characteristic often sought in drug design to enhance membrane

permeability and improve pharmacokinetic profiles.

Section 2: Synthesis and Manufacturing
The industrial production of 3-(Trifluoromethoxy)benzyl chloride is a critical process that

ensures a reliable supply of this high-purity intermediate for downstream applications.

Industrial Synthesis Pathway
The most common industrial synthesis route involves the side-chain chlorination of 3-

(trifluoromethoxy)toluene. This reaction is typically achieved using a chlorinating agent such as

thionyl chloride (SOCl₂) and may be facilitated by a catalyst, for instance, zinc chloride (ZnCl₂)

or aluminum chloride (AlCl₃).

The core of this process is the selective substitution of a hydrogen atom on the methyl group of

the toluene derivative with a chlorine atom. The causality behind this choice of reagents lies in

their efficacy and industrial scalability. Thionyl chloride is a potent and cost-effective

chlorinating agent. Precise control over reaction parameters such as temperature, reaction

time, and stoichiometry is paramount to maximize the yield of the desired monochlorinated

product while minimizing the formation of dichlorinated or other byproducts.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the industrial synthesis process.
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Raw Materials

3-(Trifluoromethoxy)toluene

Chlorination Reactor
(Controlled Temperature)

Chlorinating Agent (e.g., SOCl₂) Catalyst (e.g., ZnCl₂)

Reaction Quenching

Crude Product

Purification
(e.g., Distillation)

Quality Control
(Assay ≥ 98.0%)

Final Product:
3-(Trifluoromethoxy)benzyl chloride

Pass
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Legend

Nu:⁻  +  Cl-CH₂-Ar-OCF₃

[Nu---CH₂(Ar-OCF₃)---Cl]ᵟ⁻
(Transition State)

Nu-CH₂-Ar-OCF₃  +  Cl⁻

Nu:⁻ = Nucleophile Ar = 3-(Trifluoromethoxy)phenyl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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